Cas no 860259-49-0 (3H-Imidazo[4,5-B]pyridin-7-OL)

• Product Name: 3H-Imidazo[4,5-B]pyridin-7-OL
• CAS No: 860259-49-0
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 5059656
• Update Time: 2025-10-29

3H-Imidazo[4,5-B]pyridin-7-OL Chemical and Physical Properties

Names and Identifiers

• 3H-IMIDAZO[4,5-B]PYRIDIN-7-OL
• 7H-IMIDAZO[4,5-B]PYRIDIN-7-ONE, 1,4-DIHYDRO
• 1H-Imidazo[4,5-b]pyridine-7-ol
• 3H-Imidazo[4,5-b]pyridin-7(4H)-one
• 1H-Imidazo[4,5-b]pyridine-7(4H)-one
• 1,4-dihydroimidazo[4,5-b]pyridin-7-one
• J3.646.180B
• 7H-Imidazo[4,5-b]pyridin-7-one, 3,4-dihydro-
• 3H-Imidazo[4,5-B]pyridin-7-OL

• Inchi： 1S/C6H5N3O/c10-4-1-2-7-6-5(4)8-3-9-6/h1-3H,(H2,7,8,9,10)
• InChI Key： WFJKUHVPYOQFFQ-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 0.4
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 3H-Imidazo[4,5-B]pyridin-7-OL

3H-Imidazo[4,5-B]pyridin-7-OL (CAS No. 860259-49-0): A Comprehensive Overview

3H-Imidazo[4,5-B]pyridin-7-OL (CAS No. 860259-49-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This review aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

3H-Imidazo[4,5-B]pyridin-7-OL is a heterocyclic compound characterized by a fused imidazole and pyridine ring system with a hydroxyl group at the 7-position. The molecular formula of this compound is C₈H₇N₃O, and it has a molecular weight of 153.16 g/mol. The presence of the hydroxyl group imparts significant polarity to the molecule, which can influence its solubility and reactivity in various solvents. The compound is typically synthesized through multi-step processes involving the condensation of appropriate precursors followed by functional group modifications.

Synthesis Methods

The synthesis of 3H-Imidazo[4,5-B]pyridin-7-OL has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 2-amino-3-cyanopyridine with formamide in the presence of an acid catalyst, followed by cyclization to form the imidazole ring. Subsequent hydrolysis of the nitrile group yields the desired hydroxylated product. Another method involves the reaction of 2-amino-3-hydroxypyridine with a suitable electrophile to form the imidazole ring system. These synthetic routes are highly versatile and can be adapted to produce various derivatives of 3H-Imidazo[4,5-B]pyridin-7-OL, which may have different biological activities.

Biological Activities

3H-Imidazo[4,5-B]pyridin-7-OL has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as NF-kB and MAPK.

Clinical Applications and Research Developments

The potential therapeutic applications of 3H-Imidazo[4,5-B]pyridin-7-OL have led to increased interest in its clinical development. Preclinical studies have demonstrated promising results in animal models of inflammation and cancer, suggesting that this compound may have therapeutic value in these conditions. Several research groups are currently exploring the use of 3H-Imidazo[4,5-B]pyridin-7-OL as a lead compound for drug discovery programs aimed at developing new treatments for inflammatory diseases and cancer.

In addition to its direct therapeutic potential, 3H-Imidazo[4,5-B]pyridin-7-OL has also been used as a scaffold for the design and synthesis of more potent analogs with improved pharmacological profiles. For example, recent studies have focused on modifying the substituents on the imidazole and pyridine rings to enhance selectivity and reduce off-target effects. These efforts have led to the identification of several promising candidates that are currently undergoing further evaluation.

Safety and Toxicology

The safety profile of 3H-Imidazo[4,5-B]pyridin-7-OL is an important consideration for its potential use in clinical settings. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its suitability for human use.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 3H-Imidazo[4,5-B]pyridin-7-OL (CAS No. 860259-49-0) highlights its potential as a valuable tool in both basic research and drug development. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in treating a wide range of diseases.